4-chloro-N-{5-[2-(4-morpholinyl)ethyl]-1,3,4-thiadiazol-2-yl}benzamide

• IUPAC Name: 4-chloro-N-[5-(2-morpholin-4-ylethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H17ClN4O2S/c16-12-3-1-11(2-4-12)14(21)17-15-19-18-13(23-15)5-6-20-7-9-22-10-8-20/h1-4H,5-10H2,(H,17,19,21)
• InChI Key: ZVOWLOIPILBPNR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H17ClN4O2S
• Molecular Weight: 352.8 g/mol

Description

“4-chloro-N-{5-[2-(4-morpholinyl)ethyl]-1,3,4-thiadiazol-2-yl}benzamide” is an organic compound. It belongs to the class of organic compounds known as 4-halobenzoic acids and derivatives. These are benzoic acids or derivatives carrying a halogen atom at the 4-position of the benzene ring.

Molecular Structure Analysis

The molecular formula of “this compound” is C14H21ClN4O2S. Its average mass is 344.860 Da and its monoisotopic mass is 344.107361 Da.

Physical And Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm^3. Its molar refractivity is 87.7±0.3 cm^3. It has 6 H bond acceptors and 1 H bond donor. It has 5 freely rotating bonds. Its polar surface area is 86 Å^2. Its polarizability is 34.8±0.5 10^-24 cm^3. Its surface tension is 54.8±3.0 dyne/cm. Its molar volume is 260.1±3.0 cm^3.

Mechanism of Action

The mechanism of action of 4-chloro-N-{5-[2-(4-morpholinyl)ethyl]-1,3,4-thiadiazol-2-yl}benzamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to reduce the production of inflammatory mediators and to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to exhibit antitumor and anticonvulsant activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N-{5-[2-(4-morpholinyl)ethyl]-1,3,4-thiadiazol-2-yl}benzamide in lab experiments is its potential therapeutic applications. This compound has been shown to exhibit a wide range of biological activities, making it a useful tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for research on 4-chloro-N-{5-[2-(4-morpholinyl)ethyl]-1,3,4-thiadiazol-2-yl}benzamide. One direction is to study its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of cancer. Further studies are also needed to determine the safety and efficacy of this compound in humans. Additionally, studies on the mechanism of action of this compound may lead to the development of new drugs with similar activities.

Synthesis Methods

The synthesis of 4-chloro-N-{5-[2-(4-morpholinyl)ethyl]-1,3,4-thiadiazol-2-yl}benzamide involves the reaction of 4-chlorobenzoic acid with 2-aminoethanol to form 4-chlorobenzoyl ethanol. This intermediate is then reacted with thiosemicarbazide to form the thiadiazole ring, which is subsequently reacted with morpholine to form the final compound.

Scientific Research Applications

The potential therapeutic applications of 4-chloro-N-{5-[2-(4-morpholinyl)ethyl]-1,3,4-thiadiazol-2-yl}benzamide have been studied extensively in scientific research. This compound has been shown to exhibit antitumor, anti-inflammatory, and anticonvulsant activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.